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Compound of Interest

Compound Name: Alk2-IN-2

cat. No.: B2724169

Technical Support Center: Alk2-IN-2

Disclaimer: Information regarding the specific degradation products of Alk2-IN-2 and their
biological effects is not currently available in publicly accessible scientific literature. This guide
provides information on the known characteristics of Alk2-IN-2 and offers general
troubleshooting advice for its use in research settings.

Product Information and Properties

Alk2-IN-2 is a potent and selective inhibitor of Activin receptor-like kinase 2 (ALK2), also known
as ACVR1.[1][2] It demonstrates high selectivity for ALK2 over other related kinases, such as
ALK3.[1][2] Below is a summary of its key properties based on available data.

Property Value Source
Molecular Formula C2sH27Ns502S MedChemExpress
Molecular Weight 497.61 g/mol MedChemExpress
ICs0 (ALK2) 9 nM [1][2]

Solubility in DMSO >112.5 mg/mL (= 226.1 mM) [2]

Appearance Light yellow to yellow solid MedChemExpress
Storage (Powder) -20°C for up to 3 years [1]

) -80°C for up to 2 years; -20°C
Storage (in DMSO) for up to 1 year [1]
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ALK2 Signaling Pathway

Alk2-IN-2 targets ALK2, a type | receptor in the Bone Morphogenetic Protein (BMP) signaling
pathway. This pathway is crucial for various cellular processes, including differentiation,
proliferation, and apoptosis. The diagram below illustrates a simplified representation of the
canonical BMP/ALK2 signaling pathway.
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Cytoplasm

Cell Membrane Phosphorylates SMADUSB
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Incubate at 37°C, 5% CO2

Collect Aliquots at
Time Points (0, 2, 8, 24h)

Store Samples at -80°C

Perform Functional Assay
(e.g., p-SMAD Western Blot)

Analyze Remaining
Inhibitory Activity
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Inconsistent or
No Inhibitory Effect

Yes No

Prepare Fresh Aliquots
from Powder

Yes No

Reduce DMSO Conc.
and Re-test

Yes No

Prepare Fresh Dilutions
with Calibrated Pipettes

No Yes

Optimize Assay Further Investigation

Needed (e.g., Off-Target Effects)

(e.g., Incubation Time)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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